benzyl 2-methyl-2-(tetrahydro-2H-pyran-2-yl)propanoate

• Molecular Formula: C16H22O3
• Molecular Weight: 262.34 g/mol
• IUPAC Name: benzyl 2-methyl-2-(oxan-2-yl)propanoate
• InChI: InChI=1S/C16H22O3/c1-16(2,14-10-6-7-11-18-14)15(17)19-12-13-8-4-3-5-9-13/h3-5,8-9,14H,6-7,10-12H2,1-2H3
• InChI Key: YONAWCTYTXUSMN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1CCCCO1)C(=O)OCC2=CC=CC=C2

Description

Benzyl 2-methyl-2-(tetrahydro-2H-pyran-2-yl)propanoate is a useful research compound. Its molecular formula is C16H22O3 and its molecular weight is 262.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred suspension of benzyl 2-bromo-2-methylpropanoate (0.748 g, 2.91 mmol), tetrahydro-2H-pyran-2-one (0.260 g, 2.60 mmol) and indium (0.341 g, 2.97 mmol) in THF (3 mL) was sonicated for 6 h. The reaction was quenched with sat. NaHCO3 and extracted with ether, then concentrated. The residue was purified by silica gel flash chromatography to afford benzyl 2-(2-hydroxytetrahydro-2H-pyran-2-yl)-2-methylpropanoate. 1H NMR (500 MHz, CDCl3) δ ppm 7.30-7.43 (5H, m), 5.18 (2H, s), 3.51-3.61 (2H, m), 2.41 (2H, t, J=7.10 Hz), 1.56-1.66 (2H, m), 1.35-1.47 (8H, m). Benzyl 2-(2-hydroxytetrahydro-2H-pyran-2-yl)-2-methylpropanoate was dissolved in triethylsilane (0.415 mL, 2.60 mmol) and treated with TFA (0.200 mL, 2.60 mmol) and the reaction mixture was stirred at rt for 16 h, then evaporated to dryness to yield benzyl 2-methyl-2-(tetrahydro-2H-pyran-2-yl)propanoate. 1H NMR (500 MHz, CDCl3) δ ppm 7.30-7.41 (5H, m), 5.22 (1H, d, J=12.66 Hz), 5.10 (1H, d, J=12.51 Hz), 3.91-4.01 (1H, m), 3.53 (1H, dd, J=11.22, 1.75 Hz), 3.39 (1H, td, J=11.56, 2.37 Hz), 1.82-1.92 (1H, m), 1.44-1.59 (4H, m), 1.30-1.41 (1H, m), 1.19-1.25 (3H, m), 1.11-1.19 (3H, m). A stirred suspension of 10% Pd—C (16.63 mg) and benzyl 2-methyl-2-(tetrahydro-2H-pyran-2-yl)propanoate (82 mg, 0.313 mmol) in EtOAc (5 mL) was stirred under H2 for 6 h, and then filtered and concentrated to yield Cap P-23 (54 mg). 1H NMR (500 MHz, CDCl3) δ ppm 4.09-4.19 (1H, m), 3.48-3.57 (1H, m), 3.33-3.42 (1H, m), 1.88-1.97 (1H, m), 1.71 (1H, d, J=13.12 Hz), 1.47-1.65 (3H, m), 1.29-1.40 (1H, m), 1.23-1.27 (3H, m), 1.14-1.20 (3H, m).